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Compound of Interest

Compound Name: Hexavinyldisiloxane

Cat. No.: B1588441

An in-depth exploration of the chemical structure, properties, synthesis, and potential
applications of hexavinyldisiloxane, tailored for researchers, scientists, and professionals in
drug development.

Introduction

Hexavinyldisiloxane is an organosilicon compound characterized by a disiloxane backbone
with six vinyl groups attached to the silicon atoms. This unique structure imparts a high degree
of reactivity, making it a valuable precursor and crosslinking agent in polymer chemistry and
materials science. While its primary applications have been in the realm of advanced materials,
the biocompatibility and tunable properties of siloxane-based polymers have generated interest
in their potential use in biomedical and pharmaceutical research. This guide provides a detailed
overview of the chemical and physical properties of hexavinyldisiloxane, comprehensive
synthesis protocols, and an exploration of its current and potential future applications relevant
to the scientific research community.

Chemical Structure and Identifiers

The fundamental structure of hexavinyldisiloxane consists of two silicon atoms linked by an
oxygen atom, with three vinyl (-CH=CH2) groups bonded to each silicon atom.

Chemical Identifiers:

e |[UPAC Name: 1,1,1,3,3,3-Hexavinyldisiloxane
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e CAS Number: 75144-60-4[1]
e Molecular Formula: C12H180Si2[1]

e SMILES String: C=C--INVALID-LINK--(C=C)O--INVALID-LINK--(C=C)C=C

Physicochemical Properties

A summary of the key physical and chemical properties of hexavinyldisiloxane is presented in
the table below. It is important to note that there are some discrepancies in the reported boiling
point values in the literature, which may be attributed to different experimental conditions or
purities of the samples.

Property Value Source(s)
Molecular Weight 234.44 g/mol [1]
Appearance Colorless liquid

. ) 115 °C (at 20 mmHg) / 207.8
Boiling Point 2]
°C (at 760 mmHg)

Density 0.84 g/cm?3

Refractive Index 1.4667

Information not widely

available, but expected to be

Solubility _ _
soluble in common organic
solvents.

) ) Data not readily available in

Melting Point

the literature.

Synthesis of Hexavinyldisiloxane

Hexavinyldisiloxane can be synthesized through several routes. Two prominent methods are
detailed below, both of which have been reported to produce the compound with high yields.

Synthesis from Tetravinylsilane
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One effective method involves the treatment of a tetravinylsilane solution with concentrated
sulfuric acid, followed by hydrolysis. This process can yield up to 80% hexavinyldisiloxane.

Reaction Scheme:

(CH2=CH)aSi + H2SO4 - (CH2=CH)3SiOSO3H + CH2=CH2 2(CH2=CH)3SiOSOsH + H20 -
[(CH2=CH)3Si]20 + 2H2S0a4

Experimental Protocol:

A detailed experimental protocol for this synthesis route is outlined below.
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Starting Materials

[Tetravinylsilane in Hexane] [Concentrated Sulfuric Acid (16.5-17.5 moI/L)]

-

Reacticv n & Hydrolysis

~

(

Mix Tetravinylsilane solution and H2SOa4
(Ratio 2:1)

)

ontrol temperature

[Maintain temperature at 10—15°C}

Reaction

[Formation of Trivinylsulfosilane intermediate]

dd water

[Hydrolysis of the intermediate)

N J

é Purification A

Isolate product
[Vacuum Distillation)
Final Product:
Hexavinyldisiloxane (80% yield)
N J
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[H exaethoxydisiloxane]

Starting Materials & Catalyst

[Vinylmagnesium Chloride)

[Copper(ll) Salt Catalysa

Catalyst

[
\A

Reaction

\{

(e.g., Tetrahydrofuran)

Combine reagents in an appropriate solvent

-

:

Gerform the vinylation reactiorD

\

J

[

Work-up & [Purification

[Quench the reactiorD
[Extract the organic phase]

[Purify by Vacuum Distillation]

:

Final Product:

Hexavinyldisiloxane (up to 85% vyield)

\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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